2-bromo-N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)benzamide

• IUPAC Name: 2-bromo-N-(2,4-dioxo-1H-pyrimidin-5-yl)benzamide
• InChI: InChI=1S/C11H8BrN3O3/c12-7-4-2-1-3-6(7)9(16)14-8-5-13-11(18)15-10(8)17/h1-5H,(H,14,16)(H2,13,15,17,18)
• InChI Key: UCNASAOXNDYWLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CNC(=O)NC2=O)Br
• Molecular Formula: C11H8BrN3O3
• Molecular Weight: 310.10 g/mol
• Solubility: >46.5 [ug/mL] (The mean of the results at pH 7.4)

Description

2-bromo-N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BPTES and has been studied extensively for its ability to inhibit the activity of glutaminase, an enzyme that plays a crucial role in cancer cell metabolism.

Mechanism of Action

BPTES inhibits the activity of glutaminase by binding to its active site and preventing it from catalyzing the conversion of glutamine to glutamate. This results in a decrease in the levels of glutamate, which is an essential nutrient for cancer cells. As a result, the growth and proliferation of cancer cells are inhibited.
Biochemical and Physiological Effects
BPTES has been shown to have significant biochemical and physiological effects in cancer cells. Inhibition of glutaminase by BPTES leads to a decrease in the levels of glutamate, which is an essential nutrient for cancer cells. This results in a decrease in the levels of ATP, which is the energy currency of the cell. As a result, the growth and proliferation of cancer cells are inhibited.

Advantages and Limitations for Lab Experiments

One of the advantages of using BPTES in lab experiments is its potency and specificity towards glutaminase inhibition. This allows for precise and targeted inhibition of glutaminase activity. However, one of the limitations of using BPTES is its low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for the use of BPTES in scientific research. One potential application is in combination therapy with other anti-cancer drugs. BPTES has been shown to enhance the anti-tumor effects of other drugs such as cisplatin and doxorubicin. Another potential application is in the development of new drugs that target glutaminase activity. BPTES can serve as a lead compound for the development of more potent and selective glutaminase inhibitors. Additionally, BPTES can be used as a tool for studying the role of glutaminase in other diseases such as neurodegenerative disorders.

Synthesis Methods

The synthesis of BPTES involves the reaction of 2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylic acid with 2-bromo-N-(4-methoxyphenyl)benzamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

BPTES has been extensively studied for its potential applications in cancer treatment. Glutaminase is an enzyme that plays a crucial role in the metabolism of cancer cells, and its inhibition has been shown to have anti-tumor effects. BPTES has been found to be a potent inhibitor of glutaminase and has shown promising results in preclinical studies.